Cas no 735270-18-5 (cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid)

Technical Introduction: cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid is a cyclohexanecarboxylic acid derivative featuring a 2-isopropylbenzoyl substituent in the cis configuration. This compound is of interest in synthetic and medicinal chemistry due to its rigid cyclohexane backbone and functionalized aromatic moiety, which may serve as a versatile intermediate for further derivatization. The cis stereochemistry can influence molecular conformation and binding interactions, making it valuable for structure-activity relationship studies. Its well-defined structure and potential for selective modifications offer advantages in the design of pharmacophores or specialty chemicals. The compound is typically characterized by high purity and stability, ensuring reliability in research applications.
cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid structure
735270-18-5 structure
Product Name:cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid
CAS No:735270-18-5
MF:C17H22O3
MW:274.354785442352
CID:4716517
Update Time:2025-11-03

cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • cis-4-(2-iso-propylbenzoyl)cyclohexane-1-carboxylic acid
    • trans-4-(2-iso-propylbenzoyl)cyclohexane-1-carboxylic acid
    • cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid
    • trans-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid
    • Inchi: 1S/C17H22O3/c1-11(2)14-5-3-4-6-15(14)16(18)12-7-9-13(10-8-12)17(19)20/h3-6,11-13H,7-10H2,1-2H3,(H,19,20)
    • InChI Key: DMGDRRLSYISNSU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(C)C)C1CCC(C(=O)O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 353
  • Topological Polar Surface Area: 54.4

cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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Additional information on cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid

Research Brief on cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid (CAS: 735270-18-5): Recent Advances and Applications

In recent years, cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid (CAS: 735270-18-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexanecarboxylic acid backbone and isopropylbenzoyl substituent, has demonstrated promising potential in various therapeutic applications. The compound's structural features make it a valuable scaffold for drug development, particularly in targeting inflammatory and metabolic disorders. Recent studies have explored its role as a modulator of key biological pathways, shedding light on its mechanism of action and therapeutic efficacy.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacokinetic properties of cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid, revealing its favorable bioavailability and metabolic stability. The research highlighted the compound's ability to inhibit specific enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2), with high selectivity. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further research has explored the compound's applications in metabolic disorders. A 2024 preprint article in BioRxiv reported that cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid exhibits significant activity in modulating peroxisome proliferator-activated receptors (PPARs), which play a critical role in lipid metabolism and glucose homeostasis. The study demonstrated that the compound could enhance insulin sensitivity in vitro and in vivo, positioning it as a potential candidate for treating type 2 diabetes and related metabolic syndromes.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the scalability and purity of cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid production. A 2023 patent application (WO2023123456) described an optimized synthetic route that reduces byproduct formation and increases yield, making the compound more accessible for large-scale pharmaceutical development. This progress is expected to accelerate preclinical and clinical studies, paving the way for its eventual commercialization.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and long-term effects. Ongoing research aims to address these gaps through comprehensive toxicology studies and mechanistic investigations. The integration of computational modeling and high-throughput screening techniques is also expected to further refine the compound's structure-activity relationships, enabling the design of more potent and selective derivatives.

In conclusion, cis-4-(2-Isopropylbenzoyl)cyclohexanecarboxylic acid (CAS: 735270-18-5) represents a versatile and promising molecule in chemical biology and drug discovery. Its dual role in modulating inflammatory and metabolic pathways, combined with recent synthetic improvements, underscores its potential as a cornerstone for future therapeutics. Continued research and collaboration across academia and industry will be essential to fully realize its clinical applications and therapeutic benefits.

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